![molecular formula C9H19N3O4 B609253 13-Azido-2,5,8,11-tetraoxatridecane CAS No. 606130-90-9](/img/structure/B609253.png)
13-Azido-2,5,8,11-tetraoxatridecane
Overview
Description
“13-Azido-2,5,8,11-tetraoxatridecane” is a chemical compound with the molecular formula C9H19N3O4 . It is also known by other names such as “O-(2-Azidoethyl)-O′C-methyltriethylene Glycol”, “mPEG4-Azide”, “mPEG4-N3”, and "Methyl-PEG4-Azide" . The compound is a colorless to light yellow to light orange clear liquid .
Molecular Structure Analysis
The molecular weight of “this compound” is 233.268 g/mol . The InChI Key is FFOZZVDSANUDAE-UHFFFAOYSA-N . The SMILES representation is COCCOCCOCCOCCN=[N+]=[N-] .
Chemical Reactions Analysis
“this compound” is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . It contains an Azide group and can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups .
Physical And Chemical Properties Analysis
“this compound” is a liquid at 20°C . It has a refractive index of 1.45 . The compound should be stored at 0-10°C and heat should be avoided .
Scientific Research Applications
Anti-HIV Activity : Azido derivatives have been synthesized and evaluated for their activity against the cytopathogenicity of human immunodeficiency virus (HIV). Although none of the newly synthesized azido compounds proved more selective in their anti-HIV activity than the parent compound, they still demonstrate significant potential in this area (Herdewijn et al., 1987).
Azido/Tetrazole Equilibrium Studies : Research has been conducted on the azido/tetrazole equilibrium in various chemical structures. These studies provide valuable insights into the tautomeric equilibrium constants in different solvents, which is crucial for understanding the behavior of azido compounds in various chemical environments (Hanoun et al., 1996).
Synthesis of Tetraazido Complexes : Tetraazido complexes of aluminium, gallium, and indium have been synthesized and characterized. These complexes, involving azido groups as μ(1,3)-bridging ligands, have potential applications in the field of inorganic chemistry and materials science (Sussek et al., 2000).
NMR Studies of Azide-Containing Compounds : The impact of the azido group on the chemical shifts in NMR spectroscopy has been studied, providing crucial information for the structural analysis of azide-containing compounds (Jie & Lao, 1988).
Vibrational Probes of Proteins : Azides have been used as vibrational probes in proteins, showing utility in IR and NMR spectroscopic analysis of nucleic acids. This application is significant in the field of biochemistry and molecular biology (Gai et al., 2010).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of m-PEG4-Azide are molecules containing alkyne, BCN, or DBCO groups . The azide group in m-PEG4-Azide is reactive and can form a covalent bond with these groups through a process known as Click Chemistry .
Mode of Action
m-PEG4-Azide interacts with its targets through a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) or a strain-promoted alkyne-azide cycloaddition (SPAAC) . These reactions result in the formation of a stable triazole linkage between the m-PEG4-Azide and the target molecule .
Biochemical Pathways
The exact biochemical pathways affected by m-PEG4-Azide depend on the specific target molecules it is conjugated with. It is known that m-peg4-azide is used in the synthesis of protacs . PROTACs are molecules that can selectively degrade target proteins by exploiting the intracellular ubiquitin-proteasome system .
Pharmacokinetics
As a peg reagent, m-peg4-azide is likely to improve the water solubility and reduce the immunogenicity of the target molecule .
Result of Action
The molecular and cellular effects of m-PEG4-Azide’s action are primarily seen in its ability to facilitate the conjugation of target molecules. This conjugation can lead to the degradation of target proteins when m-PEG4-Azide is used in the synthesis of PROTACs .
Action Environment
The action, efficacy, and stability of m-PEG4-Azide are influenced by various environmental factors. For instance, the reaction chemistry of m-PEG4-Azide occurs effectively in simple buffer conditions and requires no accessory reagents such as copper or reducing agents . Additionally, the storage condition for m-PEG4-Azide is typically at -20°C .
Biochemical Analysis
Biochemical Properties
m-PEG4-Azide plays a significant role in biochemical reactions. It contains an azide group that can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) with molecules containing alkyne groups . This reaction is a type of click chemistry, which is a term used to describe reactions that are high yielding, wide in scope, create only byproducts that can be removed without chromatography, are stereospecific, simple to perform, and can be conducted in easily removable or benign solvents .
Molecular Mechanism
The molecular mechanism of action of m-PEG4-Azide primarily involves its azide group, which can react with alkyne groups in a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction . This reaction allows for the covalent attachment of m-PEG4-Azide to other molecules, enabling precise and controlled modifications of biomolecules, nanoparticles, and surfaces .
properties
IUPAC Name |
1-azido-2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N3O4/c1-13-4-5-15-8-9-16-7-6-14-3-2-11-12-10/h2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFOZZVDSANUDAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCOCCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50679821 | |
Record name | 13-Azido-2,5,8,11-tetraoxatridecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
606130-90-9 | |
Record name | 13-Azido-2,5,8,11-tetraoxatridecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | O-(2-Azidoethyl)-O'-methyl-triethylene glycole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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